![molecular formula C15H14ClNO3 B3877620 N-(4-chlorophenyl)-2,4-dimethoxybenzamide](/img/structure/B3877620.png)
N-(4-chlorophenyl)-2,4-dimethoxybenzamide
Overview
Description
“N-(4-chlorophenyl)-2,4-dimethoxybenzamide” is likely a synthetic organic compound. It contains a benzamide group, which is a common feature in many pharmaceuticals and biologically active compounds . The presence of the chlorophenyl and methoxy groups may also influence its properties and potential applications .
Molecular Structure Analysis
The molecular structure of this compound would be determined by techniques such as X-ray crystallography . It would be expected to have regions of polarity due to the presence of the amide group and the electronegative oxygen and chlorine atoms .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the functional groups present. The amide group could potentially undergo hydrolysis, and the aromatic rings might participate in electrophilic aromatic substitution reactions .Physical and Chemical Properties Analysis
The physical and chemical properties such as melting point, solubility, and stability would be determined experimentally . The presence of polar groups and aromatic rings would likely influence these properties .Scientific Research Applications
Synthesis and Characterization for Medical Applications :
- Tritium labeling of compounds related to N-(4-chlorophenyl)-2,4-dimethoxybenzamide, like N-((R)-1-((S)-4-(4-chlorophenyl)-4-hydroxy-3,3-dimethylpiperidin-1-yl)-3-methyl-1-oxobutan-2-yl)-3-sulfamoylbenzamide, has been explored for potential use in medical imaging or as tracers in biological systems (Yang Hong et al., 2015).
Chemical Structure and Properties Analysis :
- Studies like those on N-(2,4-Dichlorophenyl)benzamide focus on understanding the chemical structure and bond conformations, which are essential for predicting the reactivity and interactions of such compounds (B. Gowda et al., 2008).
Development of Novel Therapeutic Agents :
- Research on derivatives of this compound, such as BRL-32872, explores their potential as novel antiarrhythmic agents, particularly their effects on cardiac action potential and ion channels (A. Bril et al., 1995).
Environmental Impact and Photodegradation :
- The environmental impact and photodegradation of related compounds, like 1-(2-chlorobenzoyl)-3-(4-chlorophenyl) urea, are studied to understand their behavior under various conditions and their potential toxic effects (L. Guoguang et al., 2001).
Analytical and Physical Chemistry :
- Investigations into
Applications in Material Science :
- Studies on rhenium(I) N-heterocyclic carbene complexes, which include compounds like 4,4'-dimethoxy-2,2'-bipyridine and 4,4'-dichloro-2,2'-bipyridine, focus on their spectroscopic and excited-state properties, contributing to advancements in luminescent materials and potential applications in optoelectronics (W. Xue et al., 1998).
Environmental Toxicology :
- The occurrence, toxicity, and environmental impact of chlorinated phenols, related to this compound, are studied to understand their role as fungicides, herbicides, and insecticides, and their implications for human health and the environment (U. Ahlborg et al., 1980).
Crystal Structure Analysis :
- Research on the crystal structure of related compounds, such as 1-(4-chlorophenyl)-3-(4-methylbenzoyl)thiourea, helps in understanding molecular interactions and the potential for developing new materials or drugs (A. Saeed et al., 2005).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
N-(4-chlorophenyl)-2,4-dimethoxybenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14ClNO3/c1-19-12-7-8-13(14(9-12)20-2)15(18)17-11-5-3-10(16)4-6-11/h3-9H,1-2H3,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLYUBJCCNATTIS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C(=O)NC2=CC=C(C=C2)Cl)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.73 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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